Cas no 5095-67-0 (CYCLOHEXANEACETIC ACID, 1-HYDROXY-3,5-DIMETHYL-, ETHYL ESTER)

• Product Name: CYCLOHEXANEACETIC ACID, 1-HYDROXY-3,5-DIMETHYL-, ETHYL ESTER
• CAS No: 5095-67-0
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 3412842
• PubChem ID: 64737153
• Update Time: 2025-06-11

CYCLOHEXANEACETIC ACID, 1-HYDROXY-3,5-DIMETHYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANEACETIC ACID, 1-HYDROXY-3,5-DIMETHYL-, ETHYL ESTER
• Ethyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)acetate
• 5095-67-0
• EN300-704307
• AKOS014065071
• CS-0348101

• Inchi： 1S/C12H22O3/c1-4-15-11(13)8-12(14)6-9(2)5-10(3)7-12/h9-10,14H,4-8H2,1-3H3
• InChI Key： RZYGKQMLHSHNGK-UHFFFAOYSA-N
• SMILES： C1(O)(CC(OCC)=O)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 214.15689456Da
• Monoisotopic Mass: 214.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on CYCLOHEXANEACETIC ACID, 1-HYDROXY-3,5-DIMETHYL-, ETHYL ESTER

CYCLOHEXANEACETIC ACID, 1-HYDROXY-3,5-DIMETHYL-, ETHYL ESTER (CAS No. 5095-67-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound CYCLOHEXANEACETIC ACID, 1-HYDROXY-3,5-DIMETHYL-, ETHYL ESTER, identified by its CAS number 5095-67-0, represents a significant molecule in the realm of organic chemistry and pharmaceutical innovation. This ester derivative of cyclohexaneacetic acid has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of hydroxyl and methyl substituents on the cyclohexane ring, combined with the ethyl ester functionality, imparts distinct reactivity and solubility characteristics that make it a valuable intermediate in various chemical processes.

Recent advancements in the field of medicinal chemistry have highlighted the importance of such heterocyclic compounds in designing novel therapeutic agents. The structural motif of 1-hydroxy-3,5-dimethylcyclohexaneacetic acid ethyl ester has been explored for its potential role in modulating biological pathways. Studies indicate that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for further pharmacological investigation. The ethyl ester group enhances lipophilicity, which is a critical factor in drug bioavailability, thereby facilitating its absorption and distribution within biological systems.

In synthetic organic chemistry, the preparation of CYCLOHEXANEACETIC ACID, 1-HYDROXY-3,5-DIMETHYL-, ETHYL ESTER involves multi-step reactions that showcase the versatility of functional group transformations. The synthesis typically begins with the formation of the hydroxylated cyclohexane derivative followed by methylation at specific positions. Subsequent esterification with ethanol yields the desired product. This process underscores the compound's utility as a building block in more complex molecular constructions, where precise control over regioselectivity and stereoselectivity is paramount.

The compound's physicochemical properties, such as boiling point, solubility in organic solvents, and stability under various conditions, make it a practical choice for industrial applications. For instance, its moderate solubility in common organic solvents like ethanol and dichloromethane allows for easy handling and integration into diverse chemical syntheses. Additionally, its stability under standard storage conditions ensures long-term viability for research purposes.

From a pharmaceutical perspective, the exploration of 1-hydroxy-3,5-dimethylcyclohexaneacetic acid ethyl ester aligns with current trends toward discovering bioactive molecules with minimal side effects. The structural features of this compound suggest potential interactions with biological targets involved in inflammatory responses, metabolic disorders, and neurodegenerative diseases. Preliminary computational studies have indicated that modifications to the hydroxyl and methyl groups could enhance binding affinity to specific protein targets, paving the way for structure-activity relationship (SAR) studies.

The role of such intermediates in drug discovery pipelines cannot be overstated. They serve as critical links between basic research and clinical applications, enabling chemists to rapidly prototype and test new molecular entities. The ease with which CYCLOHEXANEACETIC ACID, 1-HYDROXY-3,5-DIMETHYL-, ETHYL ESTER can be modified into more complex derivatives underscores its importance as a chemical scaffold. Researchers can append additional functional groups or introduce chiral centers to tailor its pharmacological profile for specific therapeutic needs.

In conclusion, CYCLOHEXANEACETIC ACID, 1-HYDROXY-3,5-DIMETHYL-, ETHYL ESTER (CAS No. 5095-67-0) stands as a testament to the ingenuity of modern chemical synthesis and its intersection with pharmaceutical science. Its unique structural features offer a rich ground for exploration in both academic research and industrial applications. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.